
Nystatin's Spectrum of Activity Against Candida
Species: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nystatin

Cat. No.: B7802587 Get Quote

Introduction Nystatin is a polyene macrolide antibiotic derived from Streptomyces noursei.[1] It

is a well-established antifungal agent used primarily for the treatment of superficial and

mucocutaneous infections caused by Candida species, such as oral thrush, vaginal

candidiasis, and skin infections.[2][3] Unlike azoles, which are fungistatic, nystatin can be both

fungistatic and fungicidal, depending on the concentration and the susceptibility of the fungal

organism.[1] Its mechanism of action and low incidence of resistance, particularly in Candida

albicans, make it a valuable therapeutic option.[1][4] This guide provides an in-depth overview

of Nystatin's activity against various Candida species, detailing its mechanism of action,

quantitative susceptibility data, and the standard protocols for its evaluation.

Mechanism of Action
Nystatin exerts its antifungal effect by targeting the fungal cell membrane. Its primary

mechanism involves binding with high affinity to ergosterol, the principal sterol component in

fungal cell membranes.[5][6] This binding is selective, as nystatin has a much lower affinity for

cholesterol, the main sterol in mammalian cell membranes, which accounts for its targeted

activity.[5]

The binding of nystatin to ergosterol leads to the formation of pores or channels that span the

membrane.[5][7] This disrupts the membrane's integrity and selective permeability, causing a

rapid leakage of essential intracellular components, particularly potassium ions (K+), and a

disruption of vital electrochemical gradients.[1][5] The resulting loss of osmotic balance and

cellular contents leads to the cessation of metabolic activity and ultimately, fungal cell death.[5]
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Figure 1: Nystatin's Mechanism of Action
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Figure 2: Broth Microdilution Workflow for Nystatin MIC Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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